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Compound of Interest

Compound Name: L-SERINE (1-13C)

Cat. No.: B1579735

Get Quote

Executive Summary
L-Serine (1-13C) is a stable isotope-labeled amino acid critical for metabolic flux analysis

(MFA), specifically in tracing the fate of the carboxyl carbon through the serine synthesis

pathway (SSP) and one-carbon metabolism.[1][2][3][4][5][6] Unlike radioisotopes, it is non-

radioactive, but its utility relies entirely on isotopic purity and chemical stability. This guide

provides a rigorous technical framework for the handling, solubilization, and storage of L-
Serine (1-13C) to prevent isotopic dilution, chemical degradation, and experimental variance in

mass spectrometry (MS) or NMR workflows.

Part 1: Physicochemical Profile & Isotope
Specifications
To maintain experimental integrity, researchers must distinguish between the bulk properties of

the amino acid and the specific requirements of the isotopologue. The 1-13C label adds mass

without altering the electronic structure significantly, yet it requires precise handling to avoid

"isotopic scrambling" or biological contamination.

Table 1: Comparative Physicochemical Data
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Property
Natural L-Serine
(Unlabeled)

L-Serine (1-13C)

CAS Number 56-45-1 81201-84-5

Molecular Formula C₃H₇NO₃ (1-¹³C)C₂H₇NO₃

Molecular Weight 105.09 g/mol ~106.09 g/mol

Label Position N/A Carboxyl Carbon (C1)

Isotopic Purity
Natural Abundance (~1.1%

13C)
Typically ≥99 atom % 13C

Solubility (Water) ~360–420 g/L (20°C)
~250 g/L (rec.[6][7][8] max for

stock)

pKa Values 2.21 (COOH), 9.15 (NH₃⁺) Identical (within exp. error)

Hygroscopicity Moderate
Moderate (Critical for mass

accuracy)

Scientific Insight: While the chemical solubility is theoretically identical to the unlabeled form,

the functional solubility limit for the labeled compound is often lower in practice (250 g/L) to

ensure complete dissolution without heating, which preserves the isotopic integrity against

potential racemization or thermally induced degradation [1, 2].

Part 2: Solubility & Reconstitution Protocols
The "Cold-Vortex" Reconstitution Method
Objective: Create a high-concentration stock solution (e.g., 100 mM or 1 M) without introducing

heat stress or microbial contaminants.

Materials:

L-Serine (1-13C) powder (Desiccated).

Solvent: Type I Ultrapure Water (18.2 MΩ·cm) or Deuterium Oxide (D₂O) for NMR.

0.22 µm PVDF or PES Syringe Filter (Low protein binding).
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Sterile amber glass vials (Silanized preferred).

Protocol:

Equilibration: Remove the product vial from -20°C storage and allow it to equilibrate to room

temperature inside a desiccator (approx. 30 mins). Why? Opening a cold vial introduces

condensation, causing hydrolysis and weighing errors.

Gravimetric Weighing: Weigh the exact mass required. Do not rely on the vendor's label

weight for quantitative flux analysis; always re-weigh.

Solvent Addition: Add 80% of the calculated solvent volume.

Dissolution: Vortex vigorously for 60 seconds. If particulate remains, sonicate in a water bath

at ambient temperature (max 25°C) for 5-minute intervals. Do NOT heat.

Volume Adjustment: Add remaining solvent to reach target volume.

Sterilization: Pass the solution through a 0.22 µm filter into the sterile storage vial. This

removes particulates and prevents microbial consumption of the tracer.

Visualization: Reconstitution Workflow
The following diagram illustrates the critical decision points in the solubilization process to

ensure data integrity.
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CRITICAL: DO NOT HEAT
(Risk of Racemization)

Filter Sterilize (0.22 µm)
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Caption: Workflow for preparing L-Serine (1-13C) stock solutions, emphasizing temperature

control to prevent degradation.

Part 3: Storage & Stability Dynamics
L-Serine is chemically stable relative to other amino acids (like Glutamine), but the 1-13C label

is expensive, making waste due to poor storage unacceptable. The primary enemies are

moisture (leading to caking and hydrolysis) and freeze-thaw cycles (leading to concentration

gradients).

Storage Protocol: The "Desiccated Freeze"
Powder Form:

Temperature: -20°C (Standard) or Room Temperature (Acceptable if strictly desiccated).

Condition: Must be kept in a sealed container with active desiccant (Silica gel).

Shelf Life: >3 years if kept dry [3].

Aqueous Solution:

Temperature: -20°C or -80°C.

Stability: Stable for 1 month at -20°C; up to 6 months at -80°C [3, 5].[6]

Rule of Thumb: Aliquot into single-use volumes (e.g., 500 µL). Never refreeze a thawed

aliquot used for quantitative MS standards.

Visualization: Storage Logic Tree
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L-Serine (1-13C) Physical State?

Powder (Solid)

Aqueous Solution

Long Term (>1 Month):
Store at -20°C
+ Desiccant

Active Use:
Room Temp
+ Desiccant

Aliquot Required?
(YES - Single Use)

Store at -80°C
(Max 6 Months)Standard

4°C Storage
(Max 1 Week - High Risk)

Avoid

Click to download full resolution via product page

Caption: Decision matrix for optimal storage based on physical state and usage frequency.

Part 4: Application Context (Metabolic Flux
Analysis)
The specific utility of L-Serine (1-13C) lies in its ability to trace the carboxyl carbon. In the

Serine Synthesis Pathway (SSP), Serine is derived from the glycolytic intermediate 3-

Phosphoglycerate (3-PG).[2][8]

Why L-Serine (1-13C)?
One-Carbon Metabolism: The C3 of serine enters the folate cycle, but the C1 (labeled in this

compound) is often decarboxylated or incorporated into the backbone of Glycine.

Warburg Effect: Cancer cells often upregulate SSP. Using 1-13C Serine allows researchers

to differentiate between de novo synthesis (unlabeled, if glucose is unlabeled) and uptake

from media (labeled) [4].
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Visualization: Serine (1-13C) Pathway Fate
This diagram tracks the labeled Carbon-1 (C1) through the SSP and conversion to Glycine.
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Caption: Metabolic fate of L-Serine (1-13C). Note that the 13C label (C1) is retained in Glycine

during the SHMT reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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